
A Technical Guide to Trimethylamine-d9
Hydrochloride for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylamine-d9 Hydrochloride

Cat. No.: B587661 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of Trimethylamine-d9 Hydrochloride, a critical reagent in

metabolic and analytical research. This document outlines its commercial availability, key

technical specifications, and detailed protocols for its application in quantifying trimethylamine

N-oxide (TMAO), a metabolite of significant interest in cardiovascular and metabolic disease

research.

Commercial Availability and Specifications
Trimethylamine-d9 Hydrochloride is available from several reputable commercial suppliers.

While specifications may vary, typical product offerings are summarized below. Researchers

are advised to consult the suppliers' certificates of analysis for lot-specific details.
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Supplier CAS Number
Molecular
Weight ( g/mol
)

Purity (Typical)
Isotopic
Enrichment
(Typical)

Sigma-Aldrich 18856-86-5 104.63 ≥98% 99 atom % D

Cambridge

Isotope

Laboratories, Inc.

18856-86-5 104.63 ≥98% 99 atom % D

Toronto

Research

Chemicals

18856-86-5 104.63 >95% (HPLC) Not specified

Cayman

Chemical
18856-86-5 104.63 ≥98% Not specified

Santa Cruz

Biotechnology
18856-86-5 104.63 Not specified Not specified

Table 1: Commercial Suppliers and Typical Specifications of Trimethylamine-d9
Hydrochloride. This table provides a summary of key specifications from various commercial

suppliers.

Physicochemical Properties
Understanding the physical and chemical properties of Trimethylamine-d9 Hydrochloride is

crucial for its proper handling, storage, and use in experimental settings.

Property Value

Appearance White to off-white solid

Melting Point 283-284 °C[1]

Solubility Soluble in methanol[2] and water.

Storage Recommended storage at 4°C.[3][4]
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Table 2: Physicochemical Properties of Trimethylamine-d9 Hydrochloride. This table outlines

the key physical and chemical characteristics of the compound.

Application in Metabolic Research: The TMA to
TMAO Pathway
Trimethylamine-d9 Hydrochloride is an invaluable tool for tracing the metabolic pathway from

trimethylamine (TMA) to trimethylamine N-oxide (TMAO). This conversion is primarily catalyzed

by the flavin-containing monooxygenase 3 (FMO3) enzyme in the liver.[5] Elevated levels of

TMAO have been associated with an increased risk of cardiovascular diseases. The use of the

deuterated standard allows for precise tracking and quantification of this metabolic conversion.
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Figure 1: Metabolic Pathway of TMA to TMAO. This diagram illustrates the conversion of

dietary precursors to TMA by gut microbiota, followed by the FMO3-catalyzed oxidation of TMA

to TMAO in the liver, a pathway often studied using Trimethylamine-d9 Hydrochloride as a

tracer.

Experimental Protocol: Quantification of TMAO in
Plasma by LC-MS/MS
The following protocol is a widely accepted method for the quantification of TMAO in plasma

samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with

Trimethylamine-d9 Hydrochloride as an internal standard.

Materials and Reagents
Plasma samples

Trimethylamine-d9 Hydrochloride (Internal Standard, IS)

Acetonitrile (ACN)

Methanol

Formic acid

Ultrapure water

Microcentrifuge tubes

HPLC vials

Sample Preparation
Aliquoting: Aliquot 50 µL of plasma sample into a microcentrifuge tube.

Internal Standard Spiking: Add 10 µL of a 500 ng/mL solution of Trimethylamine-d9
Hydrochloride (IS) in methanol to each plasma sample.
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Protein Precipitation: Add 200 µL of acetonitrile (ACN) to the sample mixture to precipitate

proteins.

Vortexing: Vortex the mixture for 10 minutes at room temperature.

Centrifugation: Centrifuge the samples at 14,000 rpm for 5 minutes at 4°C to pellet the

precipitated proteins.

Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a new microcentrifuge

tube.

Dilution: Add 100 µL of 30% ACN in water to the supernatant.

Transfer to Vial: Transfer 100 µL of the final mixture into an HPLC vial for analysis.
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Figure 2: Sample Preparation Workflow. This diagram outlines the key steps for preparing

plasma samples for TMAO quantification using LC-MS/MS.

LC-MS/MS Conditions
LC System: Agilent 1290 Infinity II HPLC or equivalent.

Column: Waters BEH HILIC column (2.1 × 100 mm, 1.7 µm) or equivalent.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometer: AB Sciex QTrap 6500+ or equivalent.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Monitored Transitions:

TMAO: m/z 76.2 → 58.2

Trimethylamine-d9 (IS): m/z 85.3 → 66.2

Collision Energy: Optimized for the specific instrument, typically around 20-30 eV.

Conclusion
Trimethylamine-d9 Hydrochloride is an essential tool for researchers investigating the role of

the gut microbiome and its metabolites in health and disease. Its use as an internal standard

ensures accurate and reliable quantification of TMAO, a key biomarker in cardiovascular and

metabolic research. The protocols and data presented in this guide are intended to facilitate the

effective use of this important compound in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b587661?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Standard-curves-for-the-LC-ESI-MS-MS-analysis-of-the-TMA-and-TMAO-spiked-into-urine-or_fig5_340842417
https://bevital.no/pdf_files/literature/wang_2014_ab_455_35.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4167037/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4167037/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8424355/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8424355/
https://sciex.com/tech-notes/life-science-research/metabolomics/simultaneous-quantification-of-trimethylamine-oxide-and-its-prec
https://www.benchchem.com/product/b587661#commercial-suppliers-of-trimethylamine-d9-hydrochloride
https://www.benchchem.com/product/b587661#commercial-suppliers-of-trimethylamine-d9-hydrochloride
https://www.benchchem.com/product/b587661#commercial-suppliers-of-trimethylamine-d9-hydrochloride
https://www.benchchem.com/product/b587661#commercial-suppliers-of-trimethylamine-d9-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b587661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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